![molecular formula C9H18ClNO B6188296 7-azaspiro[4.5]decan-2-ol hydrochloride, Mixture of diastereomers CAS No. 2648945-33-7](/img/no-structure.png)
7-azaspiro[4.5]decan-2-ol hydrochloride, Mixture of diastereomers
Overview
Description
7-azaspiro[4.5]decan-2-ol hydrochloride is a chemical compound with a mixture of diastereomers . It is related to 2-Azaspiro [4,5] Decan-3-One, which is an impurity in Gabapentin, a synthetic and non-benzodiazepine analogue of γ-aminobutyric acid .
Synthesis Analysis
The synthesis of related compounds involves intramolecular cyclization in solution . For instance, Gabapentin can form impurity A (ImpA)-2-azaspiro [4,5] decan-3-one through intramolecular cyclization . The rate of ImpA formation from crystalline Gabapentin depends on its polymorphic modification, temperature, moisture, shredding rate, and presence of some excipients .Molecular Structure Analysis
The InChI code for a related compound, 7-azaspiro [4.5]decan-9-ol hydrochloride, is 1S/C9H17NO.ClH/c11-8-5-9 (7-10-6-8)3-1-2-4-9;/h8,10-11H,1-7H2;1H . This provides a standardized way to represent the compound’s molecular structure.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-azaspiro[4.5]decan-2-ol hydrochloride involves a series of reactions starting from commercially available starting materials. The key steps include the formation of a spirocyclic intermediate, followed by reduction and hydrochloride salt formation.", "Starting Materials": [ "4-pentyn-1-ol", "2-bromoethylamine hydrobromide", "sodium hydride", "tetrahydrofuran", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 4-pentyn-1-ol is reacted with 2-bromoethylamine hydrobromide in the presence of sodium hydride and tetrahydrofuran to form the spirocyclic intermediate.", "Step 2: The spirocyclic intermediate is reduced using sodium borohydride to form the corresponding alcohol.", "Step 3: The alcohol is then reacted with hydrochloric acid in water to form the hydrochloride salt of 7-azaspiro[4.5]decan-2-ol as a mixture of diastereomers." ] } | |
CAS RN |
2648945-33-7 |
Molecular Formula |
C9H18ClNO |
Molecular Weight |
191.7 |
Purity |
95 |
Origin of Product |
United States |
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